Cas no 200932-30-5 (3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone)

• Product Name: 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone
• CAS No: 200932-30-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 3240581
• PubChem ID: 2768289
• Update Time: 2025-10-30

3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-FURANONE, 3-[1-[(2,4-DIMETHOXYPHENYL)AMINO]ETHYLIDENE]DIHYDRO-
• 3-[(E)-1-(2,4-dimethoxyanilino)ethylidene]dihydro-2(3H)-furanone
• 200932-30-5
• AKOS005079218
• (3E)-3-(1-[(2,4-Dimethoxyphenyl)amino]ethylidene)oxolan-2-one
• (3E)-3-{1-[(2,4-dimethoxyphenyl)amino]ethylidene}oxolan-2-one
• 11T-0219
• (3E)-3-[1-(2,4-dimethoxyanilino)ethylidene]oxolan-2-one
• 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone

• Inchi： 1S/C14H17NO4/c1-9(11-6-7-19-14(11)16)15-12-5-4-10(17-2)8-13(12)18-3/h4-5,8,15H,6-7H2,1-3H3/b11-9+
• InChI Key： OEYAAIKYGDGLNE-PKNBQFBNSA-N
• SMILES： O1C(/C(=C(\C)/NC2C=CC(=CC=2OC)OC)/CC1)=O

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Additional information on 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone

Introduction to 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone (CAS No. 200932-30-5)

3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone, with the CAS number 200932-30-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furanone ring and a substituted anilino group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone is C₁₆H₁₈O₄N, and its molecular weight is approximately 286.31 g/mol. The compound's structure consists of a furanone ring fused with a substituted aniline moiety, which imparts it with distinct chemical properties and reactivity. The presence of the dimethoxy groups on the aniline ring enhances its solubility and stability, making it suitable for various chemical and biological studies.

Recent research has focused on the potential therapeutic applications of 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone has also been investigated for its antioxidant activity. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound scavenges free radicals and protects cells from oxidative damage. These findings indicate that 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone could be a valuable candidate for the development of new therapeutic agents targeting oxidative stress-related diseases.

The pharmacokinetic properties of 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone have also been studied to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics suggest that it can be effectively absorbed and distributed in the body, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and support further investigation into its potential therapeutic applications.

In conclusion, 3-(E)-1-(2,4-Dimethoxyanilino)ethylidenedihydro-2(3H)-furanone (CAS No. 200932-30-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory and oxidative stress-related diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.